Cas no 1805936-94-0 (2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid
• CAS No: 1805936-94-0
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862081
• Update Time: 2025-06-12

2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-2-5(3-6(14)15)8(10)13-7(4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： PGYUBOUNYREVQC-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)O)C=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid

2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1805936-94-0): A Comprehensive Overview

2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1805936-94-0) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid is a brominated pyridine derivative characterized by the presence of a difluoromethyl group and a methyl group on the pyridine ring. The compound's molecular formula is C₁₀H₉BrF₂₂, and it has a molecular weight of approximately 281.08 g/mol. The presence of the bromine atom and the difluoromethyl group imparts unique chemical properties to the molecule, making it an interesting target for various applications.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Additionally, its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

Synthesis Methods

The synthesis of 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the bromination of 6-(difluoromethyl)-5-methylpyridine-3-acetic acid followed by bromination at the 2-position. This approach typically uses N-bromosuccinimide (NBS) as the brominating agent in an inert solvent such as dichloromethane or acetonitrile.

An alternative synthetic route involves the direct coupling of 2-bromo-6-bromopyridine with difluoromethane in the presence of a suitable catalyst, followed by methylation and carboxylation steps. This method offers higher yields and better control over the final product's purity.

Biological Activities

2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, recent research has demonstrated that the compound effectively inhibits the activity of certain kinases, which are crucial for cell signaling and proliferation.

In addition to its enzymatic inhibition properties, 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid has been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Applications and Research Advancements

The potential clinical applications of 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid are currently being explored in various preclinical and early-stage clinical trials. One area of significant interest is its use in cancer therapy. Preclinical studies have shown that the compound can inhibit tumor growth by targeting specific signaling pathways involved in cancer cell survival and proliferation.

In a recent study published in the Journal of Medicinal Chemistry, researchers reported that 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid exhibited potent antitumor activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound was found to induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth.

Beyond cancer therapy, there is growing interest in exploring the compound's potential for treating other diseases such as neurodegenerative disorders and metabolic diseases. Preliminary studies have shown that it can modulate key pathways involved in these conditions, suggesting its broad therapeutic potential.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new therapeutic agent. While early studies have shown promising results, further research is needed to fully understand the safety profile of 2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid. Preclinical toxicology studies are currently underway to evaluate its safety in animal models.

In addition to safety assessments, future research will focus on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and efficacy. This may involve developing prodrugs or other formulations that improve drug delivery and reduce side effects.

Conclusion

2-Bromo-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1805936-94-0) is a promising compound with diverse applications in chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.